Cas no 61213-21-6 (2-Pyrrolidinone, 3,3-dichloro-4-(chloromethyl)-1-phenyl-)

• Product Name: 2-Pyrrolidinone, 3,3-dichloro-4-(chloromethyl)-1-phenyl-
• CAS No: 61213-21-6
• MF: C₁₁H₁₀Cl₃NO
• MW: 278.562200069427
• CID: 488068
• PubChem ID: 13295676
• Update Time: 2025-04-19

2-Pyrrolidinone, 3,3-dichloro-4-(chloromethyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3,3-dichloro-4-(chloromethyl)-1-phenyl-
• 3,3-dichloro-4-(chloromethyl)-1-phenylpyrrolidin-2-one
• 61213-21-6
• DTXSID00535403
• SCHEMBL10988131

• Inchi： 1S/C11H10Cl3NO/c12-6-8-7-15(10(16)11(8,13)14)9-4-2-1-3-5-9/h1-5,8H,6-7H2
• InChI Key： FCNLUFGIFVQAAB-UHFFFAOYSA-N
• SMILES： ClC1(C(N(C2C=CC=CC=2)CC1CCl)=O)Cl

Computed Properties

• Exact Mass: 276.983
• Monoisotopic Mass: 276.982797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines